Cas no 2996-58-9 (4-methylpyrrolidin-2-one)

4-methylpyrrolidin-2-one Properties

Names and Identifiers

• 4-methylpyrrolidin-2-one
• 2-Pyrrolidinone, 4-methyl-
• 4-methyl-2-Pyrrolidinone
• 2-Pyrrolidinone,4-methyl
• 4-methyl-2-pyrrolidinone(SALTDATA: FREE)
• 4-Methyl-pyrrolidin-2-on
• 4-methylpyrrolidin-2one
• 4-methylpyrrolidone
• 4-Methyl-2-pyrrolidinone #
• DTXSID20336459
• Z959319678
• SB40915
• 4-Methyl-2-oxopyrrolidine; 4-Methyl-2-pyrrolidinone
• 2996-58-9
• SB21937
• MFCD19217125
• EN300-61142
• AKOS006229684
• MFCD19217255
• P10078
• (S)-4-Methyl-2-pyrrolidinone
• MFCD00128875
• AS-58265
• (R)-4-Methyl-2-pyrrolidinone
• 4-methyl-pyrrolidin-2-one
• DB-332430
• ALBB-032573
• SY097296
• SB44676
• SY344392
• 2-pyrrolidinone,4-methyl-
• 4-methyl-2-pyrrolidone
• SY065050
• +Expand

• MDL： MFCD00128875
• InChIKey： YRKRGYRYEQYTOH-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H9NO/c1-4-2-5(7)6-3-4/h4H,2-3H2,1H3,(H,6,7)
• SMILES： CC1CC(NC1)=O

Computed Properties

• Exact Mass: 99.06840
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 99.068413911g/mol
• Heavy Atom Count: 7
• Complexity: 90.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• LogP: 0.47120
• PSA: 29.10000
• Boiling Point: 241 ºC
• Flash Point: 128 ºC
• Density: 0.979

4-methylpyrrolidin-2-one Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at recommended temperature
• Signal Word：warning

4-methylpyrrolidin-2-one Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%